Cas no 1174007-40-9 (3-(bromomethyl)-1H-pyrrolo2,3-bpyridine)

• Product Name: 3-(bromomethyl)-1H-pyrrolo2,3-bpyridine
• CAS No: 1174007-40-9
• MF: C₈H₇BrN₂
• MW: 211.058580636978
• CID: 1026781
• PubChem ID: 46739916
• Update Time: 2025-05-24

3-(bromomethyl)-1H-pyrrolo2,3-bpyridine Chemical and Physical Properties

Names and Identifiers

• 3-(bromomethyl)-1H-Pyrrolo[2,3-b]pyridine
• 3-(bromomethyl)-1H-pyrrolo2,3-bpyridine
• DTXSID10675420
• 1174007-40-9
• EN300-1911434
• A893376

• MDL： MFCD15146653
• Inchi： 1S/C8H7BrN2/c9-4-6-5-11-8-7(6)2-1-3-10-8/h1-3,5H,4H2,(H,10,11)
• InChI Key： LJSVMQHYWFENCK-UHFFFAOYSA-N
• SMILES： BrCC1=CNC2C1=CC=CN=2

Computed Properties

• Exact Mass: 209.97926g/mol
• Monoisotopic Mass: 209.97926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 28.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 3-(bromomethyl)-1H-pyrrolo2,3-bpyridine

3-(Bromomethyl)-1H-Pyrrolo[2,3-b]Pyridine: A Comprehensive Overview

3-(Bromomethyl)-1H-pyrrolo[2,3-b]pyridine, also known by its CAS number CAS No. 1174007-40-9, is a heterocyclic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a pyrrole ring fused with a pyridine ring, creating a bicyclic system with interesting electronic properties. The bromomethyl substituent further enhances its reactivity and functional versatility, making it a valuable building block in various chemical syntheses.

Recent studies have highlighted the potential of 3-(bromomethyl)-1H-pyrrolo[2,3-b]pyridine in the development of advanced materials. Researchers have explored its role in the synthesis of coordination polymers and metal-organic frameworks (MOFs), where its ability to act as a ligand has been exploited to create porous materials with high surface areas. These materials hold promise for applications in gas storage, catalysis, and sensing technologies.

In the realm of drug discovery, 3-(bromomethyl)-1H-pyrrolo[2,3-b]pyridine has been investigated as a precursor for bioactive compounds. Its structure allows for easy functionalization, enabling the creation of derivatives with potential pharmacological activities. For instance, studies have shown that certain analogs of this compound exhibit anti-inflammatory and antioxidant properties, making them candidates for further exploration in therapeutic development.

The synthesis of 3-(bromomethyl)-1H-pyrrolo[2,3-b]pyridine typically involves multi-step reactions that require precise control over reaction conditions. Recent advancements in catalytic methods have improved the efficiency and selectivity of these syntheses, reducing production costs and enhancing scalability. These improvements are crucial for meeting the growing demand for this compound in both academic research and industrial applications.

Beyond its chemical applications, 3-(bromomethyl)-1H-pyrrolo[2,3-b]pyridine has also found use in analytical chemistry as a chiral auxiliary. Its chiral environment can be leveraged to induce asymmetry in reactions, facilitating the synthesis of enantiomerically enriched compounds. This property is particularly valuable in the pharmaceutical industry, where the stereochemistry of molecules plays a critical role in their efficacy and safety.

In terms of environmental impact, researchers have been evaluating the biodegradability and toxicity of 3-(bromomethyl)-1H-pyrrolo[2,3-b]pyridine. Preliminary studies suggest that it exhibits moderate biodegradation under aerobic conditions, though further research is needed to fully understand its environmental fate. These findings underscore the importance of sustainable practices in the handling and disposal of such compounds.

In conclusion, 3-(bromomethyl)-1H-pyrrolo[2,3-b]pyridine stands as a testament to the ingenuity of modern organic chemistry. Its unique structure and versatile reactivity continue to drive innovation across multiple disciplines. As research into this compound progresses, it is likely to find even more applications that benefit society while maintaining a focus on sustainability and safety.